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Compound of Interest

Compound Name: Daltroban

Cat. No.: B034678

Application Notes and Protocols: Daltroban in
DMSO

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the solubility and
stability of Daltroban when prepared in Dimethyl Sulfoxide (DMSOQ) for laboratory use.

Product Information

Daltroban is a potent and specific antagonist of the Thromboxane A2 (TXA2) receptor, also
known as the T-prostanoid (TP) receptor.[1][2][3] By blocking this receptor, Daltroban inhibits
downstream signaling pathways that lead to physiological effects such as platelet aggregation
and vasoconstriction.[4] It is widely used in research to study processes involving TXA2
signaling, including cardiovascular diseases and reperfusion injury.[2]
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Property Value

Synonyms SKF 96148, BM-13505

CAS Number 79094-20-5

Molecular Formula C16H16CINO4S

Molecular Weight 353.82 g/mol

Mechanism of Action Thromboxane A2 (TXA2) Receptor Antagonist

Solubility in DMSO

Daltroban is soluble in DMSO. However, solubility can vary between suppliers and is
influenced by the purity of the compound and the quality of the DMSO. It is crucial to use
anhydrous, high-purity DMSO, as the solvent is hygroscopic and absorbed water can
significantly reduce the solubility of many compounds.

Table 2.1: Daltroban Solubility Data

Molar
Supplier/Source Reported Solubility . Recommendations
Concentration

Sonication is
TargetMol 50 mg/mL 141.31 mM
recommended.

Ultrasonic and

warming are needed.
MedchemExpress 22 mg/mL 62.18 mM

Use newly opened

DMSO.

Heat the tube to 37°C

GlpBio Soluble in DMSO Not specified )
and sonicate.

Stability and Storage of DMSO Solutions

Proper storage of Daltroban stock solutions is critical to maintain their integrity and activity.
The primary recommendations are to store solutions at low temperatures in aliquots to prevent
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degradation from repeated freeze-thaw cycles.

Table 3.1: Daltroban Stock Solution Stability in DMSO

Storage Temperature Recommended Duration Key Considerations
Recommended for long-term
-80°C 6 months to over 1 year storage. Store in small, single-
use aliquots.
Suitable for short-term storage.
-20°C 1 month Avoid repeated freeze-thaw
cycles.
For frequent use of a working
4°C Up to 1 week aliquot. Discard after one
week.
Protocols

Protocol for Preparation of a 50 mM Daltroban Stock

Solution in DMSO

This protocol describes the preparation of 1 mL of a 50 mM stock solution of Daltroban.

Materials:

Daltroban powder (CAS: 79094-20-5)

Calibrated analytical balance

Sterile 1.5 mL or 2.0 mL microcentrifuge tube

Sterile pipette tips

Vortex mixer

Anhydrous, sterile-filtered DMSO (Biotechnology Grade)
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» Water bath sonicator

Calculation:

e Target Concentration (M): 50 mM = 0.050 mol/L

e Molecular Weight (MW): 353.82 g/mol

e Final Volume (V): 1 mL=0.001L

e Mass (m) required: m =M x MW x V

e Mass (m): 0.050 mol/L x 353.82 g/mol x 0.001 L =0.01769 g = 17.69 mg

Procedure:

Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh 17.69 mg of Daltroban powder directly into the tared tube.

e Add 1 mL of anhydrous DMSO to the tube containing the Daltroban powder.
» Close the cap tightly and vortex the solution for 30-60 seconds.

e To ensure complete dissolution, place the tube in a water bath sonicator for 5-10 minutes.
Gentle warming to 37°C may also be applied if necessary.

 Visually inspect the solution to ensure no solid particulates remain. The solution should be
clear.

e The 50 mM stock solution is now ready for use or storage.

Protocol for Storage and Handling of Daltroban Stock
Solutions

Procedure:
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 Aliquoting: Immediately after preparation, dispense the stock solution into smaller, single-use
volumes (e.g., 10-50 pL) in sterile, low-retention microcentrifuge tubes. This minimizes the
number of freeze-thaw cycles for the bulk of the stock.

o Labeling: Clearly label each aliquot with the compound name ("Daltroban™), concentration
(50 mM in DMSO), and the date of preparation.

e Long-Term Storage: Place the labeled aliquots in a freezer box and store them at -80°C for
maximum stability.

o Working Aliquots: For regular use, one aliquot can be moved to a -20°C freezer or, for very
frequent use, stored at 4°C for no longer than one week.

e Thawing: When ready to use, thaw an aliquot at room temperature. Briefly centrifuge the
tube to collect the solution at the bottom before opening.

 Dilution: Prepare fresh working dilutions from the stock solution for each experiment. When
diluting into aqueous buffers or cell culture media, ensure the final concentration of DMSO is
non-toxic to the experimental system (typically <0.5%).

Signaling Pathway and Experimental Workflow
Daltroban Mechanism of Action

Daltroban acts as a competitive antagonist at the Thromboxane A2 (TP) receptor. The TP
receptor is a G-protein-coupled receptor (GPCR) that, upon binding its agonist TXA2, activates
Gq and G13 proteins. This initiates downstream signaling cascades involving Phospholipase C
(PLC) activation, leading to increased intracellular calcium (Ca2*) and activation of Protein
Kinase C (PKC), as well as activation of the Rho signaling pathway. These pathways ultimately
mediate physiological responses like platelet aggregation, vasoconstriction, and smooth
muscle contraction. Daltroban blocks the initial binding of TXAZ2, thereby inhibiting these
downstream effects.
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Caption: Daltroban inhibits the Thromboxane A2 signaling pathway.

General Experimental Workflow

The following diagram illustrates a typical workflow for using a Daltroban DMSO stock solution
in a cell-based laboratory experiment.
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Stock Solution Preparation

1. Weigh Daltroban Powder

2. Dissolve in Anhydrous DMSO

3. Vortex & Sonicate to Ensure Dissolution

4. Aliquot for Storage

5. Store at -80°C

Experimental Use

6. Thaw Single Aliquot

7. Prepare Working Dilutions
in Culture Media/Buffer

8. Treat Cells/Tissues

9. Incubate for a Defined Period

10. Analyze Endpoint
(e.g., Platelet Aggregation Assay)

Click to download full resolution via product page

Caption: General workflow for Daltroban from preparation to analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

